Propionylshikonin
Propionylshikonin
Propionylshikonin is a natural product found in Lithospermum erythrorhizon with data available.
Brand Name:
Vulcanchem
CAS No.:
162283-70-7
VCID:
VC21313202
InChI:
InChI=1S/C19H20O6/c1-4-16(23)25-15(8-5-10(2)3)11-9-14(22)17-12(20)6-7-13(21)18(17)19(11)24/h5-7,9,15,20-21H,4,8H2,1-3H3/t15-/m1/s1
SMILES:
CCC(=O)OC(CC=C(C)C)C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O
Molecular Formula:
C19H20O6
Molecular Weight:
344.4 g/mol
Propionylshikonin
CAS No.: 162283-70-7
Cat. No.: VC21313202
Molecular Formula: C19H20O6
Molecular Weight: 344.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Propionylshikonin is a natural product found in Lithospermum erythrorhizon with data available. |
|---|---|
| CAS No. | 162283-70-7 |
| Molecular Formula | C19H20O6 |
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | [(1R)-1-(5,8-dihydroxy-1,4-dioxonaphthalen-2-yl)-4-methylpent-3-enyl] propanoate |
| Standard InChI | InChI=1S/C19H20O6/c1-4-16(23)25-15(8-5-10(2)3)11-9-14(22)17-12(20)6-7-13(21)18(17)19(11)24/h5-7,9,15,20-21H,4,8H2,1-3H3/t15-/m1/s1 |
| Standard InChI Key | DLBQFLWCDFTEQG-OAHLLOKOSA-N |
| Isomeric SMILES | CCC(=O)O[C@H](CC=C(C)C)C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O |
| SMILES | CCC(=O)OC(CC=C(C)C)C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O |
| Canonical SMILES | CCC(=O)OC(CC=C(C)C)C1=CC(=O)C2=C(C=CC(=C2C1=O)O)O |
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